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Introduction
Pyflubumide is a novel acaricide belonging to the chemical class of carboxanilides, developed

by Nihon Nohyaku Co., Ltd.. It is recognized for its high efficacy against a wide range of

economically important spider mites, including species that have developed resistance to

conventional acaricides. A key feature of Pyflubumide is its favorable safety profile for non-

target arthropods, making it a valuable tool for Integrated Pest Management (IPM) programs.

Classified by the Insecticide Resistance Action Committee (IRAC) under Mode of Action Group

25B, Pyflubumide acts as a mitochondrial complex II inhibitor. This document provides

detailed application notes and protocols for the use of Pyflubumide in research and pest

management contexts.

Mode of Action
Pyflubumide functions as a pro-acaricide, meaning it is converted into its active form after

being metabolized by the target pest. Upon ingestion or contact, Pyflubumide is rapidly

deacylated within the spider mite's body to its active NH-form. This active metabolite potently

inhibits the mitochondrial complex II (succinate dehydrogenase) in the electron transport chain.

The inhibition of this critical enzyme disrupts cellular respiration and energy production (ATP
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synthesis), leading to the death of the mite. This unique mode of action provides a distinct

advantage in managing resistance, as it differs from many other classes of acaricides.
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Caption: Pyflubumide's mode of action via inhibition of mitochondrial complex II.

Data Presentation
Table 1: Efficacy of Pyflubumide Against Various Spider
Mite Species (Laboratory Bioassays)

Target Pest
Species

Life Stage LC50 (mg a.i./L) Citation(s)

Tetranychus urticae

(Two-spotted spider

mite)

Adult 1.2

Tetranychus urticae

(Two-spotted spider

mite)

Larvae 0.03

Panonychus citri

(Citrus red mite)
Adult 1.3

Panonychus citri

(Citrus red mite)
Larvae 0.04

Tetranychus kanzawai

(Kanzawa spider mite)
Adult 1.9

Panonychus ulmi

(European red mite)
Adult 2.2

Table 2: Field Efficacy of Pyflubumide Against Spider
Mites
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Crop Target Pest
Application
Rate

Efficacy (%
mortality or
reduction)

Citation(s)

Apple Panonychus ulmi Not specified Effective control

Citrus Panonychus citri Not specified

Excellent activity

against resistant

populations

Cotton
Tetranychus

urticae
Not specified Effective control

Okra
Tetranychus

urticae
Not specified

Significant

reduction in mite

population

Cucumber

(Greenhouse)

Tetranychus

urticae
Not specified

Significant

control

Note: Specific field efficacy data can vary based on environmental conditions, application

methods, and local pest populations. The provided information indicates general effectiveness.

Table 3: Toxicity of Pyflubumide to Non-Target
Organisms
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Organism Species Test Stage
LC50 or
Effect Level
(mg a.i./L)

Classificati
on

Citation(s)

Predatory

Mite

Phytoseiulus

persimilis
Egg >200 Harmless

Predatory

Mite

Amblyseius

californicus
Adult >100 Harmless

Predatory

Mite

Amblyseius

swirskii
Not specified Low toxicity

Honey Bee Apis mellifera Adult >200 Harmless

Common

Cutworm

Spodoptera

litura
3rd Larva >500 Low activity

Green Peach

Aphid

Myzus

persicae
All stages >500 Low activity

Experimental Protocols
Protocol 1: Leaf Disc Bioassay for Acaricidal Efficacy
This protocol is designed to determine the concentration-mortality response of spider mites to

Pyflubumide.
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Start

1. Prepare Leaf Discs
(e.g., bean, citrus)

2. Prepare Serial Dilutions
of Pyflubumide

3. Treat Leaf Discs
(spray or dip)

4. Air Dry Treated Discs

5. Infest Discs with Adult
Female Spider Mites

6. Incubate under Controlled
Conditions (25°C, 16:8 L:D)

7. Assess Mortality
(e.g., after 48 hours)

8. Data Analysis
(Probit analysis for LC50)

End
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Integrated Pest Management (IPM)
Strategy for Mite Control

1. Monitoring & Scouting
(Assess mite & natural enemy populations)

2. Action Thresholds
(Economic injury levels)

3. Biological Control
(Conservation & augmentation of

predatory mites & insects)

4. Cultural Practices
(Dust suppression, irrigation management)

5. Chemical Control
(Selective Acaricides)

if threshold is exceeded

Pyflubumide Application
(Targeted, rotational use)

6. Resistance Management
(Rotate with different MoAs)

7. Evaluation
(Post-treatment assessment)
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To cite this document: BenchChem. [Application of Pyflubumide in Integrated Pest
Management Strategies: Detailed Application Notes and Protocols]. BenchChem, [2025].
[Online PDF]. Available at: [https://www.benchchem.com/product/b1473361#application-of-
pyflubumide-in-integrated-pest-management-strategies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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